Cas no 878669-26-2 (N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide)

• Product Name: N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide
• CAS No: 878669-26-2
• MF: C₁₄H₁₂Cl₂N₂OS
• MW: 327.228879928589
• CID: 5437460
• Update Time: 2025-10-29

N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[(3,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
• N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide

• Inchi： 1S/C14H12Cl2N2OS/c15-10-3-8(4-11(16)6-10)5-12-7-17-14(20-12)18-13(19)9-1-2-9/h3-4,6-7,9H,1-2,5H2,(H,17,18,19)
• InChI Key： RWARYNWFEKJPKV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC=C(CC3=CC(Cl)=CC(Cl)=C3)S2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide

N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide: A Comprehensive Overview

N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide (CAS No. 878669-26-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and is characterized by its unique structural features, which include a cyclopropane ring and a thiazole moiety substituted with a dichlorophenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide is notable for its complexity and potential for bioactivity. The cyclopropane ring, known for its high reactivity due to ring strain, can participate in various chemical reactions and interactions with biological targets. The thiazole moiety, on the other hand, is a common scaffold in medicinal chemistry due to its ability to form hydrogen bonds and π-stacking interactions. The dichlorophenyl substitution further enhances the compound's lipophilicity and stability, which are crucial factors in drug design.

Recent studies have highlighted the pharmacological properties of N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide. One of the most promising areas of research involves its potential as an antimicrobial agent. In vitro assays have shown that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

Moreover, N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential therapeutic candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its antimicrobial and anti-inflammatory activities, N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide has shown promise in neurological research. Studies have indicated that it can modulate the activity of certain neurotransmitter systems, particularly those involving GABA and glutamate. This suggests that it may have applications in treating neurological disorders such as epilepsy and anxiety disorders.

The synthesis of N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide involves several steps that require careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2-aminothiazole with an appropriate dichlorobenzaldehyde derivative to form the substituted thiazole intermediate. This intermediate is then reacted with cyclopropanecarbonyl chloride to yield the final product. The synthesis process can be optimized by varying parameters such as temperature, solvent choice, and catalysts.

From a pharmacokinetic perspective, N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide exhibits favorable properties that make it suitable for oral administration. It has good solubility in both aqueous and organic solvents, which facilitates its absorption through the gastrointestinal tract. Additionally, it demonstrates low toxicity in preclinical toxicity studies, suggesting that it may be safe for use in humans.

The clinical potential of N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide is currently being explored through various stages of drug development. Early-phase clinical trials are underway to evaluate its safety and efficacy in treating specific conditions such as bacterial infections and inflammatory diseases. These trials are designed to provide comprehensive data on pharmacokinetics, pharmacodynamics, and adverse effects.

In conclusion, N-{5-(3,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}cyclopropanecarboxamide (CAS No. 878669-26-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs.